2-Iodobenzylguanidine

• CAS RN: 16125-86-3
• Molecular Formula: C16H22I2N6O4S
• Molecular Weight: 648.3 g/mol
• IUPAC Name: 2-[(2-iodophenyl)methyl]guanidine;sulfuric acid
• InChI: InChI=1S/2C8H10IN3.H2O4S/c2*9-7-4-2-1-3-6(7)5-12-8(10)11;1-5(2,3)4/h2*1-4H,5H2,(H4,10,11,12);(H2,1,2,3,4)
• InChI Key: BOGZKRQIRABOGI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CN=C(N)N)I.C1=CC=C(C(=C1)CN=C(N)N)I.OS(=O)(=O)O
• synonyms: 2-iodobenzylguanidine; ortho-iodobenzylguanidine

Description

2-Iodobenzylguanidine (MIBG) is a radiopharmaceutical agent used in the diagnosis and treatment of various neuroendocrine tumors. It is a synthetic analogue of norepinephrine and is taken up by neuroendocrine cells via the norepinephrine transporter. MIBG is labeled with radioactive iodine-131 or iodine-123 and is used in imaging and therapy of neuroendocrine tumors.

Mechanism of Action

2-Iodobenzylguanidine is taken up by neuroendocrine cells via the norepinephrine transporter and accumulates in these cells. The radioactive iodine emits gamma rays, which can be detected by imaging techniques such as SPECT or PET. In therapy, the radiation emitted by 2-Iodobenzylguanidine can destroy the cancer cells.
Biochemical and Physiological Effects:
2-Iodobenzylguanidine has a high affinity for neuroendocrine cells, which express the norepinephrine transporter. It does not cross the blood-brain barrier and has minimal effects on other tissues. The radiation emitted by 2-Iodobenzylguanidine can cause damage to nearby healthy tissues, but this is minimized by careful dosing and targeting.

Advantages and Limitations for Lab Experiments

2-Iodobenzylguanidine is a useful tool in the diagnosis and treatment of neuroendocrine tumors. It allows for non-invasive imaging of these tumors and can be used to target radiation therapy. However, 2-Iodobenzylguanidine is limited by its specificity for neuroendocrine cells and its potential for damaging healthy tissues.

Future Directions

Future research on 2-Iodobenzylguanidine could focus on improving its specificity for neuroendocrine cells and reducing its potential for damaging healthy tissues. It could also be used in combination with other therapies to improve treatment outcomes. Additionally, research could explore the use of 2-Iodobenzylguanidine in the imaging and treatment of other diseases, such as cardiovascular disease and Parkinson's disease.

Synthesis Methods

2-Iodobenzylguanidine is synthesized by reacting 2-benzylguanidine with iodine and an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction yields 2-iodobenzylguanidine, which is then purified and labeled with radioactive iodine.

Scientific Research Applications

2-Iodobenzylguanidine is used in the diagnosis and treatment of neuroendocrine tumors, such as pheochromocytoma, neuroblastoma, and carcinoid tumors. It is also used in the imaging of sympathetic nervous system activity and cardiac function.